6-Bromo-2-methylisoquinolin-2-ium iodide

• IUPAC Name: 6-bromo-2-methylisoquinolin-2-ium;iodide
• InChI: InChI=1S/C10H9BrN.HI/c1-12-5-4-8-6-10(11)3-2-9(8)7-12;/h2-7H,1H3;1H/q+1;/p-1
• InChI Key: YBSKKKCVCOLCEX-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CC2=C(C=C1)C=C(C=C2)Br.[I-]
• Molecular Formula: C10H9BrIN
• Molecular Weight: 349.99 g/mol
• CAS No.: 1973504-60-7

Description

6-Bromo-2-methylisoquinolin-2-ium iodide, or 6-Br-2MIQI, is a synthetic compound that has been studied for its use in scientific research applications. It is a quinoline-based molecule, which is a type of heterocyclic compound. This compound has been studied for its potential applications in pharmacology, organic chemistry, biochemistry, and other areas of science. It has been used as a model compound for studying the effects of substituents on the properties of quinoline-based compounds. In

Scientific Research Applications

Fluorescent Dye Applications

6-Bromo-2-methylisoquinolin-2-ium iodide has been utilized in the development of new fluorescent dyes. These dyes, including quaternary salts like this compound, have broad applications in particle sizing. For instance, they have been successfully used to determine the particle size of colloidal silica using time-resolved fluorescence anisotropy, thanks to their suitable long fluorescence lifetimes and water solubility characteristics (Geddes, Apperson, & Birch, 2000).

Biological Imaging and Sensing

In biological applications, derivatives of this compound have been created for use as fluorescent probes. These probes are water-soluble and their fluorescence is responsive to chloride ions, making them useful in biological systems for chloride determination. Their high fluorescence quantum yields and sensitivity to changes in chloride concentrations make them suitable for various biological applications (Geddes, Apperson, Karolin, & Birch, 2001).

Synthesis of Heterocyclic Compounds

This compound plays a role in the synthesis of various heterocyclic compounds. It has been used in reactions to synthesize compounds like cryptaustoline and thaliporphine, which are significant in the field of organic chemistry. These syntheses involve complex reactions and are integral to the development of new chemical entities (Kametani, Fukumoto, & Nakano, 1972).

Corrosion Inhibition

Research has also explored the use of isoquinolinium derivatives, closely related to this compound, as corrosion inhibitors. These compounds have shown effectiveness in protecting mild steel in sulfuric acid environments. The mechanism of action includes forming a protective layer on the metal surface, thus reducing corrosion rates (Elhadi, Bilel, Abdelmalek, & Aissa, 2016).